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Compound of Interest

Compound Name: 7-Bromoisochroman

Cat. No.: B172178

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Bromoisochroman is a halogenated derivative of the isochroman scaffold, a heterocyclic
ether. The introduction of a bromine atom at the 7-position of the aromatic ring significantly
influences the molecule's physicochemical properties, making it a valuable intermediate in
organic synthesis and a point of interest for the development of novel compounds in medicinal
chemistry. The bromine atom provides a reactive handle for various cross-coupling reactions,
allowing for the facile introduction of diverse functionalities and the construction of more
complex molecular architectures. This guide provides a comprehensive overview of the known
physical properties of 7-Bromoisochroman and a detailed, plausible synthetic route.

Core Physical Properties

The physical state of 7-Bromoisochroman is temperature-dependent, transitioning from a
solid to a liquid near room temperature. This characteristic is crucial for its handling and
storage in a laboratory setting.
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Physical Property Value Source
Melting Point 24-25 °C

Boiling Point 279.4 + 40.0 °C (Predicted)

Molecular Formula CoHsBro

Molecular Weight 213.07 g/mol

CAS Number 149910-98-5

Physical Form

Solid below 24 °C, Liquid
above 25 °C

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 7-

Bromoisochroman are not extensively detailed in the available literature, standard well-

established methods would be employed.

Melting Point Determination (Capillary Method)

The melting point of 7-Bromoisochroman can be determined using a standard melting point

apparatus.

Materials:

Procedure:

7-Bromoisochroman sample
Capillary tubes (sealed at one end)
Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle (if sample needs to be pulverized)

e Ensure the 7-Bromoisochroman sample is dry and finely powdered. If necessary, gently

crush the solid in a mortar and pestle.
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e Pack a small amount of the sample into a capillary tube to a height of 2-3 mm by tapping the
sealed end on a hard surface.

e Place the capillary tube into the heating block of the melting point apparatus.

o Heat the block at a moderate rate until the temperature is about 10-15 °C below the
expected melting point.

o Decrease the heating rate to approximately 1-2 °C per minute to allow for accurate
observation.

e Record the temperature at which the first drop of liquid appears (the onset of melting) and
the temperature at which the entire sample has completely melted (the end of the melting
range).

For a pure substance, this range should be narrow, typically within 1-2 °C.

Boiling Point Determination (Distillation Method)

The boiling point can be determined by distillation at atmospheric pressure.

Materials:

7-Bromoisochroman sample

o Distillation flask

e Condenser

¢ Receiving flask

e Thermometer and adapter

e Heating mantle

» Boiling chips

Procedure:
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e Place a small volume of 7-Bromoisochroman and a few boiling chips into the distillation
flask.

o Set up the distillation apparatus, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.

» Begin heating the flask gently with the heating mantle.

o Observe the temperature as the liquid begins to boil and the vapor condenses in the

condenser.

e The boiling point is the constant temperature at which the liquid and vapor are in equilibrium,
observed as the temperature at which the liquid is consistently distilling.

Plausible Synthetic Pathway

A plausible and efficient synthesis of 7-Bromoisochroman involves a two-step process
starting from 2-(4-bromophenyl)ethanol. This pathway utilizes an intramolecular cyclization to

form the isochroman ring.

Logical Workflow Diagram
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Plausible Synthesis of 7-Bromoisochroman

2-(4-Bromophenyl)ethanol

tep 1: Hydroxymethylation

Reaction with Paraformaldehyde and Acid Catalyst

ntermediate Formation

Intramolecular Cyclization

tep 2: Ring Closure

7-Bromoisochroman

Click to download full resolution via product page

Caption: Plausible synthetic workflow for 7-Bromoisochroman.

Detailed Experimental Protocol: Synthesis of 7-
Bromoisochroman

This protocol is a proposed method based on established syntheses of similar isochroman
structures.

Step 1 & 2: One-Pot Synthesis via Intramolecular Cyclization
Materials:

e 2-(4-bromophenyl)ethanol
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o Paraformaldehyde

e Anhydrous acid catalyst (e.g., p-toluenesulfonic acid or a Lewis acid like BF3-OEtz2)
e Anhydrous, non-polar solvent (e.g., dichloromethane or toluene)

e Drying agent (e.g., anhydrous sodium sulfate)

o Saturated sodium bicarbonate solution

e Brine

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-
(4-bromophenyl)ethanol (1 equivalent) in the chosen anhydrous solvent under an inert
atmosphere (e.g., nitrogen or argon).

e Add paraformaldehyde (1.1 to 1.5 equivalents) to the solution.
e Add a catalytic amount of the acid catalyst (e.g., 0.1 equivalents of p-toluenesulfonic acid).

» Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer
chromatography (TLC).

e Once the starting material is consumed, cool the reaction mixture to room temperature.

¢ Quench the reaction by slowly adding a saturated sodium bicarbonate solution to neutralize
the acid catalyst.

o Transfer the mixture to a separatory funnel and separate the organic layer.
o Wash the organic layer sequentially with water and brine.

e Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent
under reduced pressure to yield the crude product.
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 Purify the crude 7-Bromoisochroman by flash column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Reaction Mechanism Diagram

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b172178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Proposed Mechanism for 7-Bromoisochroman Synthesis

Step 1: Formation of Hemiacetal Intermediate

2-(4-bromophenyl)ethanol + Paraformaldehyde

+ H+
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Caption: Proposed reaction mechanism for the synthesis of 7-Bromoisochroman.
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Conclusion

This technical guide provides the essential physical properties of 7-Bromoisochroman for
researchers and professionals in the field of drug development and organic synthesis. The
tabulated data offers a quick reference for its melting and boiling points. The detailed, plausible
synthetic protocol and accompanying workflow and mechanism diagrams provide a solid
foundation for the laboratory preparation of this versatile chemical intermediate. The unique
combination of the isochroman core and the reactive bromine handle makes 7-
Bromoisochroman a valuable building block for the synthesis of a wide array of more complex
molecules with potential biological activity.

 To cite this document: BenchChem. [Technical Guide: Physical Properties and Synthesis of
7-Bromoisochroman]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172178#physical-properties-of-7-bromoisochroman-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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